(1-Imidazo[1,2-a]pyridin-2-ylpropyl)amine dihydrochloride

• IUPAC Name: 1-imidazo[1,2-a]pyridin-2-ylpropan-1-amine;dihydrochloride
• InChI: InChI=1S/C10H13N3.2ClH/c1-2-8(11)9-7-13-6-4-3-5-10(13)12-9;;/h3-8H,2,11H2,1H3;2*1H
• InChI Key: UFWBOCWXVAMUHB-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CN2C=CC=CC2=N1)N.Cl.Cl
• Molecular Formula: C10H15Cl2N3
• Molecular Weight: 248.15 g/mol

Description

“(1-Imidazo[1,2-a]pyridin-2-ylpropyl)amine dihydrochloride” is a chemical compound that is part of a collection of unique chemicals provided by Sigma-Aldrich. It is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry.

Synthesis Analysis

The synthesis of this moiety from easily available chemicals is desirable due to its tremendous use in various branches of chemistry. Different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions have been employed for the synthesis of this scaffold.

Molecular Structure Analysis

The molecular structure of “(1-Imidazo[1,2-a]pyridin-2-ylpropyl)amine dihydrochloride” can be represented by the SMILES string NC(CC)C1=CN2C(N=CC=C2)=N1.Cl.

Chemical Reactions Analysis

The reaction starts with the formation of a carbanion intermediate from malononitrile-active methylene compound and the attack of this intermediate to the carbonyl of imidazo[1,2-a]pyrimidine-2-carbaldehyde to form the olefin intermediate as Knoevenagel product.

Physical And Chemical Properties Analysis

“(1-Imidazo[1,2-a]pyridin-2-ylpropyl)amine dihydrochloride” is a solid compound. More specific physical and chemical properties are not available in the current literature.

Scientific Research Applications

Medicinal Chemistry

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Material Science

. Their unique chemical structure can be leveraged in the development of various materials.

Organic Synthesis

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Drug Development

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Optoelectronic Devices

. Their unique properties can enhance the performance of these devices.

Sensors

. Their sensitivity to various physical and chemical stimuli makes them ideal for this application.

. Their fluorescent properties make them suitable for this purpose.

Organometallics and Natural Products

. Their versatile reactivity and structural character make them a valuable tool in these areas.

Safety and Hazards

This compound is classified as Acute Tox. 3 Oral, indicating it is acutely toxic if ingested. It is also classified as a Combustible, acute toxic Cat.3 / toxic compounds or compounds which causing chronic effects.

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyridine derivatives have been recognized for their wide range of applications in medicinal chemistry , suggesting that they may interact with various biological targets.

Mode of Action

Imidazo[1,2-a]pyridine derivatives have been noted for their potential in the development of covalent inhibitors , indicating that they may interact with their targets through covalent bonding.

Biochemical Pathways

Imidazo[1,2-a]pyridine derivatives have been noted for their potential in the development of covalent inhibitors , suggesting that they may affect pathways involving their target proteins.

Result of Action

Some imidazo[1,2-a]pyridine derivatives have demonstrated good inhibitory activities against certain enzymes , suggesting that they may exert their effects by inhibiting these enzymes.